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Introduction
PC Biotin-PEG3-azide is a versatile, multi-functional reagent designed for the reversible

immobilization of biomolecules. This reagent combines three key features into a single

molecule:

An Azide Group: Enables covalent conjugation to alkyne-modified biomolecules (e.g.,

proteins, peptides, nucleic acids) via highly efficient and bio-orthogonal "click chemistry".[1]

[2]

A Photocleavable (PC) Linker: A 2-nitrobenzyl-based linker allows for the gentle, reagent-free

release of captured biomolecules from a solid support using near-UV light (typically 300-365

nm).[3][4][5][6] This method avoids the harsh denaturing conditions often required to disrupt

the strong biotin-streptavidin interaction.[3][7]

A Biotin Moiety: Provides an exceptionally strong and specific non-covalent anchor to

streptavidin or avidin-coated surfaces (Kₐ ≈ 10¹⁵ M⁻¹), forming one of the most robust

biological interactions known.[8][9][10]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b11830298#bc-rfq
https://www.benchchem.com/product/b11830298/docs?utm_src=pdf-body#application-notes-pc-biotin-peg3-azide-for-reversible-solid-phase-immobilization
https://pubs.acs.org/doi/abs/10.1021/ja1083909
https://pmc.ncbi.nlm.nih.gov/articles/PMC3016050/
https://www.lifetein.com/Peptide-Synthesis-Cleavable-Biotin-Peptides.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC373325/
https://www.pnas.org/doi/10.1073/pnas.242729099
https://sg.idtdna.com/site/catalog/modifications/product/2291
https://www.lifetein.com/Peptide-Synthesis-Cleavable-Biotin-Peptides.html
https://vectorlabs.com/products/pc-biotin-azide/
https://www.biomat.it/applications-techniques/biotin-binding-surfaces/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3025018/
https://tools.thermofisher.com/content/sfs/brochures/1601675-Avidin-Biotin-Handbook.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11830298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A PEG3 Spacer: A hydrophilic polyethylene glycol (PEG) linker enhances solubility in

aqueous media and reduces steric hindrance between the immobilized biomolecule and the

solid surface.[11][12]

This combination of features makes PC Biotin-PEG3-azide an ideal tool for applications

requiring high-efficiency capture, purification, and subsequent release of target molecules for

downstream analysis, such as in proteomics, affinity chromatography, and drug discovery.[1]

[13][14][15]

Key Applications
Affinity Purification & Mass Spectrometry: Isolate and enrich alkyne-labeled proteins from

complex mixtures like cell lysates.[1] The photocleavable nature allows for the release of

target proteins for analysis by mass spectrometry without contamination from streptavidin

resin components.[7][16]

Protein-Protein Interaction Studies: Immobilize a "bait" protein to identify and capture

interacting "prey" proteins. The gentle release mechanism helps preserve the integrity of

captured complexes.

Drug Discovery & Target Identification: Used in activity-based protein profiling (ABPP) and

the development of PROTACs to isolate and identify cellular targets of small molecules.[17]

DNA/RNA Pull-Down Assays: Capture and release specific nucleic acid sequences and their

binding partners for analysis.[4][13][18]

Surface Plasmon Resonance (SPR): While the strong biotin-streptavidin bond is often

considered irreversible for SPR, the photocleavable linker offers a unique method for surface

regeneration or release of captured analytes.[9]

Quantitative Data Summary
The efficiency of immobilization and release depends on several factors, including the

properties of the solid support and the specific reaction conditions. The tables below

summarize key quantitative parameters.

Table 1: Biotin-Streptavidin Interaction & Surface Capacity
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Parameter Value
Substrate/Conditio
n

Source

Association Constant

(Kₐ)
~10¹⁵ M⁻¹

Biotin-Streptavidin

Interaction
[8][9]

Dissociation Constant

(KᏧ)
~10⁻¹⁵ M

Biotin-Streptavidin

Interaction
[2]

Binding Capacity ~21.1 pmol/well
Streptavidin High

Binding 96-well plate
[8]

Binding Capacity ~6.8 pmol/well
Standard Streptavidin

96-well plate
[8]

Binding Capacity ~5.7 pmol/well
Neutravidin 96-well

plate
[8]

Table 2: Photocleavage Conditions & Efficiency

Parameter Condition Notes Source

Wavelength for

Cleavage
300-365 nm

Optimal cleavage

typically at ~365 nm.
[1][3][6][18]

Light Source Low-intensity UV lamp e.g., 1-5 mW/cm² [11]

Irradiation Time 5-15 minutes

Time depends on light

intensity and sample

concentration.

[4][5][18]

Cleavage Efficiency >80-95%

Can be near-

quantitative under

optimal conditions.

[5]

Fragment Left on

Label
~100.7 Da

Small residual mass

left on the biomolecule

after cleavage.

[7]
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The overall process involves three main stages: conjugation of the PC-Biotin reagent to the

target molecule, immobilization onto a streptavidin surface, and photorelease of the captured

molecule.
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Stage 1: Conjugation

Stage 2: Immobilization

Stage 3: Release & Analysis
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Figure 1. General experimental workflow for solid-phase immobilization and release.
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Protocol 1: Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol describes the conjugation of PC Biotin-PEG3-azide to an alkyne-modified

protein.

Materials:

Alkyne-modified protein in a compatible buffer (e.g., PBS, pH 7.4).

PC Biotin-PEG3-azide (e.g., BroadPharm BP-22676).[11]

Click Chemistry Stock Solutions:

Copper(II) Sulfate (CuSO₄): 50 mM in deionized water.

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA): 50 mM in deionized water.

Sodium Ascorbate: 100 mM in deionized water (prepare fresh).

PC Biotin-PEG3-azide: 10 mM in DMSO.

Methodology:

Prepare the Protein: Adjust the concentration of the alkyne-modified protein to 1-5 mg/mL in

your reaction buffer.

Prepare the Click-Mix: In a microcentrifuge tube, sequentially add the reagents to create the

catalyst mix. For a 100 µL final reaction volume:

10 µL of 50 mM CuSO₄

10 µL of 50 mM THPTA

Vortex briefly

20 µL of 100 mM Sodium Ascorbate (freshly prepared)
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Vortex briefly. The solution should be clear.

Initiate the Reaction:

To your protein solution, add the PC Biotin-PEG3-azide stock solution to a final

concentration of 100-200 µM (a 5-10 fold molar excess over the protein).

Add the prepared Click-Mix to the protein/azide mixture to a final concentration of 1 mM

CuSO₄.

Gently mix and incubate the reaction at room temperature for 1-2 hours or at 4°C

overnight.

Purification: Remove excess unreacted biotin reagent and catalyst components using a

desalting column (e.g., Zeba™ Spin Desalting Columns) or dialysis, exchanging into the

appropriate buffer for immobilization.

Protocol 2: Solid-Phase Immobilization on Streptavidin
Beads
This protocol details the capture of the biotinylated protein using streptavidin-coated magnetic

beads.

Materials:

Biotinylated protein from Protocol 1.

Streptavidin-coated magnetic beads.

Binding/Wash Buffer: Phosphate-Buffered Saline (PBS) with 0.05% Tween-20, pH 7.4.

Magnetic separation rack.

Methodology:

Bead Preparation: Resuspend the streptavidin beads in their storage buffer. Transfer an

appropriate amount of bead slurry (e.g., 50 µL for a 10-50 µg protein capture) to a new tube.
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Equilibration: Place the tube on the magnetic rack to pellet the beads. Discard the

supernatant. Add 500 µL of Binding/Wash Buffer, resuspend the beads, and repeat this wash

step twice to equilibrate the beads.

Binding: After the final wash, resuspend the equilibrated beads in 100-200 µL of

Binding/Wash Buffer. Add your biotinylated protein solution.

Incubation: Incubate the mixture for 30-60 minutes at room temperature with gentle rotation

to keep the beads suspended.

Washing: Pellet the beads using the magnetic rack. Discard the supernatant, which contains

unbound protein.

Wash the beads 3-5 times with 500 µL of Binding/Wash Buffer to remove non-specifically

bound molecules. After the final wash, the immobilized protein is ready for photocleavage.

Protocol 3: Photocleavage and Elution
This protocol describes the release of the captured protein from the solid support.

Materials:

Beads with immobilized protein from Protocol 2.

Elution Buffer: A buffer compatible with downstream analysis (e.g., 50 mM Tris, 150 mM

NaCl, pH 7.5).

UV Lamp (365 nm), such as a handheld UV lamp or a UV transilluminator.

Magnetic separation rack.

Methodology:

Final Wash & Resuspension: After the final wash step in Protocol 2, remove the supernatant

and resuspend the beads in 50-100 µL of Elution Buffer.

Irradiation: Place the open tube under a 365 nm UV lamp at a close distance (e.g., 5-15 cm).

Irradiate for 5-15 minutes.[18] Gentle agitation during this time can improve cleavage
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efficiency.

Elution: After irradiation, place the tube on the magnetic rack to pellet the beads.

Collection: Carefully collect the supernatant, which now contains your released, purified

protein. This sample is now ready for downstream analysis (e.g., SDS-PAGE, mass

spectrometry, Western blot).

Chemical Mechanisms
The following diagrams illustrate the key chemical transformations in the workflow.
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Figure 2. Covalent conjugation via Copper-Catalyzed Azide-Alkyne Cycloaddition.
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Photocleavage Mechanism
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Figure 3. Release of the biomolecule from the solid support via photocleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11830298/docs#application-notes-pc-biotin-peg3-
azide-for-reversible-solid-phase-immobilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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